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Compound of Interest

Compound Name: Oxocan-5-one

Cat. No.: B2910558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and handling

characteristics of Oxocan-5-one. Due to the limited availability of specific experimental data for

this compound, this document leverages information on analogous cyclic ketones and ethers to

provide a robust framework for its safe handling, storage, and use in a research and

development setting.

Core Compound Properties
Oxocan-5-one is an eight-membered cyclic ether and ketone. Its structure suggests a

combination of properties from both functional groups, influencing its physical and chemical

behavior.

Property Value Source

Molecular Formula C₇H₁₂O₂ PubChem

Molecular Weight 128.17 g/mol PubChem

IUPAC Name Oxocan-5-one PubChem

CAS Number 37727-93-8 PubChem

Solubility Characteristics

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2910558?utm_src=pdf-interest
https://www.benchchem.com/product/b2910558?utm_src=pdf-body
https://www.benchchem.com/product/b2910558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2910558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific quantitative solubility data for Oxocan-5-one is not readily available in published

literature. However, by examining the properties of structurally related compounds, such as

cyclic ketones and ethers, we can infer its likely solubility profile.

Qualitative Solubility Assessment:

Cyclic ketones, such as cyclohexanone and cyclopentanone, are reported to be slightly soluble

in water and miscible with a wide range of common organic solvents. The presence of the ether

functional group in the oxocane ring is expected to enhance its polarity and potential for

hydrogen bonding, which may slightly increase its aqueous solubility compared to a simple

cycloalkanone of similar size.

Predicted Solubility:
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Solvent Class Predicted Solubility Rationale

Water Slightly Soluble

The ketone and ether

functionalities allow for

hydrogen bonding with water,

but the hydrocarbon backbone

limits extensive solubility.

Alcohols (e.g., Ethanol,

Methanol)
Miscible

The polar nature of both the

solute and solvent, along with

the potential for hydrogen

bonding, suggests high

solubility.

Ethers (e.g., Diethyl ether,

THF)
Miscible

"Like dissolves like" principle

suggests high miscibility due to

the presence of the ether

group.

Ketones (e.g., Acetone) Miscible

The shared ketone functional

group and similar polarities

indicate high solubility.

Halogenated Solvents (e.g.,

Dichloromethane)
Soluble

The polarity of these solvents

is generally compatible with

the polarity of Oxocan-5-one.

Aromatic Hydrocarbons (e.g.,

Toluene)
Soluble

While less polar, these

solvents are often effective for

dissolving moderately polar

organic compounds.

Aliphatic Hydrocarbons (e.g.,

Hexane)
Sparingly Soluble to Insoluble

The significant difference in

polarity makes solubility in

nonpolar solvents unlikely.

Handling and Storage
3.1. Safety Precautions
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Oxocan-5-one is classified as a substance that causes skin and serious eye irritation, and it

may cause respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE)

and handling procedures are mandatory.

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of vapors.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are required.

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. A lab

coat or chemical-resistant apron is also recommended.

Respiratory Protection: If working outside of a fume hood or if vapors are likely to be

generated, a respirator with an organic vapor cartridge is recommended.

3.2. Storage Recommendations

Proper storage is crucial to maintain the integrity of Oxocan-5-one and to ensure safety.

Container: Store in a tightly sealed, original container.

Environment: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

Labeling: Ensure the container is clearly labeled with the compound name and associated

hazards.

Experimental Protocols
The following are generalized experimental protocols for determining the solubility of a

compound like Oxocan-5-one. These should be adapted as necessary based on specific

laboratory conditions and safety protocols.

4.1. Protocol for Qualitative Solubility Determination
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This protocol provides a rapid assessment of solubility in various solvents.

Materials:

Oxocan-5-one

A selection of test solvents (e.g., water, ethanol, acetone, toluene, hexane)

Small test tubes with stoppers

Vortex mixer

Spatula

Graduated pipettes or micropipettes

Procedure:

Add approximately 10-20 mg of Oxocan-5-one to a clean, dry test tube.

Add 1 mL of the selected solvent to the test tube.

Stopper the test tube and vortex for 30-60 seconds.

Visually inspect the solution for any undissolved solid.

Record the observation as "soluble," "partially soluble," or "insoluble."

Repeat for each test solvent.

4.2. Protocol for Quantitative Solubility Determination (Gravimetric Method)

This protocol provides a more precise measurement of solubility.

Materials:

Oxocan-5-one

Chosen solvent
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Scintillation vials or other sealable glass containers

Analytical balance

Temperature-controlled shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE)

Evaporating dish or pre-weighed vial

Procedure:

Prepare a saturated solution by adding an excess of Oxocan-5-one to a known volume of

the solvent in a sealable container.

Place the container in a temperature-controlled shaker or water bath and agitate for a

sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

Allow the solution to settle, or centrifuge to pellet the excess solid.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through a

syringe filter to remove any undissolved particles.

Transfer the filtered solution to a pre-weighed evaporating dish or vial.

Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a suitable

temperature.

Once the solvent is completely removed, weigh the dish or vial containing the dried solute.

Calculate the solubility in g/L or other appropriate units.

Visualizations
5.1. Experimental Workflow for Solubility Determination

Caption: Workflow for determining the qualitative and quantitative solubility of Oxocan-5-one.

5.2. Logical Flow for Safe Handling and Storage
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Caption: Key considerations for the safe handling and storage of Oxocan-5-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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